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Compound of Interest

Compound Name: cis-4-Nonene

Cat. No.: B084754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cis-4-Nonene is an unsaturated hydrocarbon belonging to the alkene family.[1] It is

characterized by a nine-carbon chain with a double bond located between the fourth and fifth

carbon atoms. The "cis" designation in its name signifies the stereochemistry of the

substituents at the double bond, where the alkyl groups are on the same side. This technical

guide provides a comprehensive overview of the chemical properties and structural features of

cis-4-Nonene, presenting key data in a structured format for easy reference.

Chemical Structure
The structure of cis-4-Nonene is defined by its molecular formula, C9H18, and the specific

arrangement of its atoms.[1][2][3][4] The presence of the cis-double bond introduces a kink in

the hydrocarbon chain, influencing its physical and chemical properties.

Key Structural Identifiers:
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Identifier Value

IUPAC Name (4Z)-non-4-ene

Synonyms cis-4-Nonene, (Z)-4-Nonene

CAS Number 10405-84-2

Molecular Formula C9H18

Canonical SMILES CCCCC=CCCC

InChI
InChI=1S/C9H18/c1-3-5-7-9-8-6-4-2/h7,9H,3-

6,8H2,1-2H3/b9-7-

InChIKey KPADFPAILITQBG-CLFYSBASSA-N

graph "Chemical_Structure_of_cis-4-Nonene" {

layout=neato;

node [shape=plaintext, fontcolor="#202124"];

edge [color="#202124"];

// Atom nodes

C1 [label="C", pos="0,0!"];

H1a [label="H", pos="-0.5,-0.5!"];

H1b [label="H", pos="0,-1!"];

H1c [label="H", pos="0.5,-0.5!"];

C2 [label="C", pos="0,1.5!"];

H2a [label="H", pos="-0.5,2!"];

H2b [label="H", pos="0.5,2!"];

C3 [label="C", pos="0,3!"];

H3a [label="H", pos="-0.5,3.5!"];

H3b [label="H", pos="0.5,3.5!"];
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C4 [label="C", pos="0,4.5!"];

H4 [label="H", pos="-0.5,5!"];

C5 [label="C", pos="1.5,4.5!"];

H5 [label="H", pos="2,5!"];

C6 [label="C", pos="3,4.5!"];

H6a [label="H", pos="2.5,5!"];

H6b [label="H", pos="3.5,5!"];

C7 [label="C", pos="4.5,4.5!"];

H7a [label="H", pos="4,5!"];

H7b [label="H", pos="5,5!"];

C8 [label="C", pos="6,4.5!"];

H8a [label="H", pos="5.5,5!"];

H8b [label="H", pos="6.5,5!"];

C9 [label="C", pos="7.5,4.5!"];

H9a [label="H", pos="7,5!"];

H9b [label="H", pos="8,5!"];

H9c [label="H", pos="7.5,4!"];

// Bonds

C1 -- H1a;
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C1 -- H1b;

C1 -- H1c;

C1 -- C2;

C2 -- H2a;

C2 -- H2b;

C2 -- C3;

C3 -- H3a;

C3 -- H3b;

C3 -- C4;

C4 -- H4;

C4 -- C5 [style=double];

C5 -- H5;

C5 -- C6;

C6 -- H6a;

C6 -- H6b;

C6 -- C7;

C7 -- H7a;

C7 -- H7b;

C7 -- C8;

C8 -- H8a;

C8 -- H8b;

C8 -- C9;

C9 -- H9a;

C9 -- H9b;

C9 -- H9c;

}

Figure 1: Chemical structure of cis-4-Nonene.

Physicochemical Properties
The physical and chemical properties of cis-4-Nonene are summarized in the tables below.

These properties are crucial for its handling, application in synthesis, and for analytical

characterization.

Physical Properties:
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Property Value

Molecular Weight 126.24 g/mol [3][5]

Appearance Colorless liquid[1][3]

Odor Characteristic, gasoline-like[6][7]

Density 0.73 g/cm³[2]

Boiling Point 143 °C[2]

Melting Point Not available

Flash Point 30 °C (lit.)[6]

Refractive Index 1.4190 to 1.4230[6]

Vapor Pressure 6.06 mmHg at 25 °C[2]

Solubility
Soluble in organic solvents; limited solubility in

water[1]

Chemical Properties:

Property Description

Reactivity

Reactivity is characteristic of alkenes, readily

undergoing addition reactions at the double

bond.[1]

Stability
Stable under normal transport and handling

conditions.[6][7]

Polymerization Not reported to polymerize spontaneously.[6][7]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of cis-4-Nonene
are not extensively available in the public domain. However, this section provides a general

overview of the methodologies that would be employed.
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Synthesis:

A common laboratory-scale synthesis of a cis-alkene like cis-4-Nonene involves the partial

hydrogenation of an alkyne. For instance, the hydrogenation of 4-nonyne using Lindlar's

catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline) would

yield cis-4-Nonene.

4-Nonyne

Partial Hydrogenation

Lindlar's Catalyst (Pd/CaCO3, Pb(OAc)2, Quinoline)

H2 Gas

Solvent (e.g., Hexane)

Work-up (Filtration, Solvent Removal) cis-4-Nonene

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of cis-4-Nonene.

Analytical Characterization:

The identity and purity of cis-4-Nonene are typically confirmed using standard analytical

techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Gas Chromatography (GC): A gas chromatograph equipped with a non-polar or semi-polar

capillary column (e.g., DB-5 or equivalent) can be used to determine the purity of a cis-4-
Nonene sample. The retention time of the compound would be compared to a known

standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy

are powerful tools for elucidating the structure of cis-4-Nonene. The chemical shifts and
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coupling constants of the protons and carbons in the vicinity of the double bond would

confirm the cis-stereochemistry.

Signaling Pathways and Logical Relationships
As a simple alkene, cis-4-Nonene is not known to be involved in biological signaling pathways

in the same manner as complex biomolecules. Its primary role in a research or industrial

context is as a chemical intermediate. The logical relationship of its utility is based on the

reactivity of its carbon-carbon double bond, which allows for a variety of chemical

transformations.

cis-4-Nonene

Addition Reactions Oxidation

Halogenation
(+ X2)

Hydrohalogenation
(+ HX)

Hydrogenation
(+ H2) Epoxidation Ozonolysis

Click to download full resolution via product page

Figure 3: Reactivity pathways of cis-4-Nonene.

Conclusion
This technical guide has summarized the key chemical properties and structural information for

cis-4-Nonene. The provided data tables and diagrams offer a concise and accessible resource

for researchers, scientists, and professionals in drug development who may utilize this

compound in their work. While detailed experimental protocols are not readily available in

public literature, the general methodologies outlined provide a foundational understanding for

its synthesis and analysis. The reactivity of its cis-double bond makes it a versatile intermediate

for the synthesis of a wide range of organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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